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Compound of Interest

Compound Name:
3-Pyridin-4-yl-L-alanine--hydrogen

chloride (1/2)

Cat. No.: B124672 Get Quote

An In-depth Technical Guide to 3-Pyridin-4-yl-L-alanine Hydrochloride and Its Related

Compounds

This technical guide serves as a resource for researchers, scientists, and professionals in drug

development, providing detailed information on the chemical compound 3-Pyridin-4-yl-L-

alanine and its hydrochloride salts. This document outlines the Chemical Abstracts Service

(CAS) numbers and synonyms for various forms of this compound to ensure accurate

identification and sourcing for experimental use.

Chemical Identity and Variants
3-Pyridin-4-yl-L-alanine is a synthetic amino acid that has garnered interest in medicinal

chemistry and drug design. It is crucial to distinguish between its different forms, including the

free base, the monohydrochloride, and the dihydrochloride, as well as its structural isomers

(e.g., 3-Pyridin-3-yl-L-alanine), which possess distinct chemical and biological properties.

Data Summary
For clarity and ease of comparison, the CAS numbers and synonyms for 3-Pyridin-4-yl-L-

alanine and its related structures are summarized in the table below. This allows for precise

identification of the specific compound required for research and development activities.
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Compound Name CAS Number Synonyms

3-(4-Pyridyl)-L-alanine

Dihydrochloride
178933-04-5

3-(4-ピリジル)-L-

アラニン二塩酸塩

3-(4-Pyridyl)-L-alanine 37535-49-2[1][2][3]

(S)-2-Amino-3-(pyridin-4-

yl)propanoic acid[2], L-4-

Pyridylalanine[2], 4′-Aza-L-

phenylalanine[3], (S)-2-Amino-

3-(4-pyridyl)propionic acid[3],

H-Ala(4-Pyri)-OH[2], β-(4-

pyridyl)-alanine[2]

3-(3-Pyridyl)-L-alanine

hydrochloride
93960-20-4[4]

L-3-Pyridylalanine

hydrochloride[4], (S)-2-Amino-

3-(3-pyridyl)propionic acid

hydrochloride[4]

3-(3-Pyridyl)-L-alanine 64090-98-8[5]

(S)-2-Amino-3-(3-

pyridyl)propionic acid[5], 3′-

Aza-L-phenylalanine[5]

Logical Relationships of 3-Pyridin-4-yl-L-alanine
Variants
The following diagram illustrates the relationship between the free base form of 3-Pyridin-4-yl-

L-alanine and its hydrochloride salts. This visualization aids in understanding the chemical

transformations between these related compounds.
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Conversion between 3-Pyridin-4-yl-L-alanine and its hydrochloride salts.
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Disclaimer: As an AI model, I am unable to provide experimental protocols. The information

provided is for informational purposes only and should be verified by consulting peer-reviewed

literature and chemical supplier documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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